Cas no 628302-59-0 (2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy-)

2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy- structure
628302-59-0 structure
Product name:2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy-
CAS No:628302-59-0
MF:C9H14O4
MW:186.205063343048
CID:430249
PubChem ID:11412791

2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone, 5-[(2S)-2-hydroxybutyl]-4-methoxy-
    • 2-[(2S)-2-hydroxybutyl]-3-methoxy-2H-furan-5-one
    • CHEBI:200165
    • Annularin G
    • 2-[(2S)-2-hydroxybutyl]-3-methoxy-2H-uran-5-one
    • DTXSID80465037
    • 628302-59-0
    • (+)-Annularin G
    • Inchi: InChI=1S/C9H14O4/c1-3-6(10)4-8-7(12-2)5-9(11)13-8/h5-6,8,10H,3-4H2,1-2H3/t6-,8?/m0/s1
    • InChI Key: SZLBWIXYZSVWJX-UUEFVBAFSA-N
    • SMILES: CCC(CC1C(=CC(=O)O1)OC)O

Computed Properties

  • Exact Mass: 186.08922
  • Monoisotopic Mass: 186.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76

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